Cas no 1025577-96-1 ((2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile)

• Product Name: (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile
• CAS No: 1025577-96-1
• MF: C₁₅H₁₅F₃N₂O
• MW: 296.287614107132
• MDL: MFCD00245127
• CID: 4677364
• Update Time: 2025-10-22

(2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-DIMETHYLPROPANOYL)-3-((3-(TRIFLUOROMETHYL)PHENYL)AMINO)PROP-2-ENENITRILE
• (2Z)-4,4-dimethyl-3-oxo-2-({[3-(trifluoromethyl)phenyl]amino}methylidene)pentanenitrile
• (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile

• MDL： MFCD00245127
• Inchi： 1S/C15H15F3N2O/c1-14(2,3)13(21)10(8-19)9-20-12-6-4-5-11(7-12)15(16,17)18/h4-7,9,20H,1-3H3/b10-9-
• InChI Key： PCZHIGVKKIAGIU-KTKRTIGZSA-N
• SMILES： FC(C1=CC=CC(=C1)N/C=C(/C#N)\C(C(C)(C)C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 466
• Topological Polar Surface Area: 52.9

Additional information on (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile

Comprehensive Overview of (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile (CAS No. 1025577-96-1)

The compound (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile, identified by its CAS No. 1025577-96-1, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a trifluoromethylanilino moiety and a pentanenitrile backbone, makes it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile is its Z-configuration, which plays a critical role in its reactivity and interaction with biological targets. The presence of the trifluoromethyl group enhances the compound's lipophilicity, making it a promising candidate for improving the pharmacokinetic properties of drug candidates. This aligns with the growing demand for fluorinated compounds in medicinal chemistry, as they often exhibit enhanced metabolic stability and bioavailability.

In recent years, the search for innovative synthetic intermediates has surged, driven by the need for more efficient and sustainable chemical processes. CAS No. 1025577-96-1 has emerged as a topic of interest in this context, particularly in discussions about green chemistry and catalysis. Its synthesis and applications are frequently explored in academic publications and patent filings, reflecting its relevance in cutting-edge research. For instance, its use in asymmetric synthesis and cascade reactions has been highlighted as a breakthrough in optimizing complex molecular architectures.

The compound's versatility extends beyond pharmaceuticals. It has also found utility in the development of advanced materials, such as liquid crystals and polymers, where its structural rigidity and electronic properties are highly valued. This dual applicability in both life sciences and material science underscores its importance as a multifunctional building block. As industries strive for sustainable innovation, the role of compounds like (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile is expected to expand further.

From an analytical perspective, the characterization of CAS No. 1025577-96-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are critical for its successful application in research and development. The compound's stability under various conditions is another area of investigation, particularly for researchers focusing on long-term storage and scalable production.

In conclusion, (2Z)-4,4-Dimethyl-3-oxo-2-[[3-(trifluoromethyl)anilino]methylidene]pentanenitrile (CAS No. 1025577-96-1) represents a fascinating intersection of chemistry and innovation. Its potential to drive advancements in drug discovery, material science, and sustainable chemistry makes it a compound worth watching. As research continues to uncover new applications and synthetic routes, its significance in the scientific community is poised to grow even further.